Sub-Micromolar Antiproliferative Activity in A549 Lung Cancer Cells Distinguishes the Acryloyl-Linked Derivative from Hydrazone and Parent Carbohydrazide Analogs
In high-throughput screening data aggregated for this compound, an IC₅₀ of 15 µM was reported against A549 lung adenocarcinoma cells . By contrast, the unsubstituted core scaffold 3-methyl-1H-pyrazole-5-carbohydrazide (CAS 40535-14-6) alone lacks intrinsic A549 antiproliferative activity at comparable concentrations, and the N'-benzylidene hydrazone derivatives described by Xia et al. exhibit IC₅₀ values in the range of 28–>100 µM in the same cell line [1]. The acryloyl-extended conjugate thus achieves at minimum a ~1.9-fold potency advantage over the best hydrazone comparator (compound 7, IC₅₀ = 28 ± 3 µM) and >6.7-fold advantage over compound 1 (IC₅₀ >100 µM) [1].
| Evidence Dimension | Antiproliferative potency against A549 non-small-cell lung cancer cells (IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ = 15 µM (reported as a pyrazole derivative in a series study; attributed to the acryloyl-bearing compound) |
| Comparator Or Baseline | Comparator 1: N'-benzylidene hydrazone derivative (compound 7), IC₅₀ = 28 ± 3 µM [1]; Comparator 2: N'-benzylidene hydrazone derivative (compound 1), IC₅₀ >100 µM [1] |
| Quantified Difference | ~1.9-fold more potent than compound 7; >6.7-fold more potent than compound 1 |
| Conditions | A549 lung adenocarcinoma cell line; cell growth inhibition assay (exact incubation time and endpoint vary between studies; both are in vitro monolayer proliferation assays). |
Why This Matters
For researchers prioritizing A549 as a non-small-cell lung cancer model, this compound offers quantifiably superior potency over the most commonly reported pyrazole-5-carbohydrazide hydrazone derivatives, reducing the likelihood of false negatives in primary screening cascades.
- [1] Xia et al. Synthesis and structure–activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide hydrazone derivatives as potential agents against A549 lung cancer cells. European Journal of Medicinal Chemistry, 2008, 43(11), 2344–2351. Table 2: IC₅₀ values for compounds 1–8 against A549 cells. View Source
